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Cat. No.: B1436523

Get Quote
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This guide provides a comprehensive technical overview of 4-Pyrimidinol, 2-(ethylthio)-6-
methyl-, a heterocyclic compound of interest to researchers and professionals in drug
discovery and development. This document delves into its chemical identity, commercial
availability, synthesis, physicochemical properties, and potential applications, offering a
consolidated resource for laboratory and research settings.

Chemical Identity and Structure

4-Pyrimidinol, 2-(ethylthio)-6-methyl-, also known as 2-(ethylthio)-6-methyl-4(1H)-
pyrimidinone, is a pyrimidine derivative. The core of its structure is a pyrimidine ring, which is a
six-membered aromatic heterocycle containing two nitrogen atoms. This core is substituted
with a hydroxyl group at the 4-position, an ethylthio group at the 2-position, and a methyl group
at the 6-position. The presence of these functional groups imparts specific chemical properties
and potential biological activities to the molecule.

The tautomeric nature of the 4-pyrimidinol moiety is a key structural feature. It can exist in
equilibrium between the keto (-C(=0)-) and enol (-C(OH)=) forms, with the keto form, 2-
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(ethylthio)-6-methyl-4(1H)-pyrimidinone, generally being the predominant tautomer. This

tautomerism can influence its reactivity and interactions with biological targets.

Key ldentifiers:

e Chemical Name: 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

o Systematic Name: 2-(ethylthio)-6-methylpyrimidin-4-ol

e CAS Number: 3019-18-9[1]

e Molecular Formula: C7H10N20S[1]

e Molecular Weight: 170.23 g/mol [1]

« SMILES: OC1=NC(SCC)=NC(C)=C1[1]

Commercial Availability and Sourcing

4-Pyrimidinol, 2-(ethylthio)-6-methyl- is commercially available from various chemical

suppliers, indicating its accessibility for research and development purposes. When sourcing

this compound, it is imperative for researchers to scrutinize the purity and specifications

provided by the vendor to ensure the quality and reliability of their experimental results.

Table 1: Representative Commercial Suppliers

Supplier Name

Product Name

Purity/Specification

BLDpharm

2-(Ethylthio)-6-
methylpyrimidin-4-ol

Varies by batch

LookChem

2-(Ethylthio)-6-
methylpyrimidin-4-ol

Varies by batch

Chemicalbook

2-(ETHYLTHIO)-6-
METHYLPYRIMIDIN-4-OL

Varies by batch

Nanjinbio

2-(ETHYLTHIO)-6-
METHYLPYRIMIDIN-4-OL

97%
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Note: Availability and specifications are subject to change. Researchers should consult the
respective supplier's website for the most current information.

Synthesis and Manufacturing

The synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is primarily achieved through the S-
alkylation of a corresponding thiouracil precursor. This well-established synthetic route offers a
reliable and efficient means of obtaining the target compound.

Retrosynthetic Analysis and Key Precursors

The logical disconnection for the synthesis of 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone points
to 6-methyl-2-thiouracil as the key starting material. The ethylthio group can be introduced via
nucleophilic substitution using an appropriate ethylating agent.

Diagram 1: Retrosynthetic Analysis

@-methyl-z-thiouraciD S-Alkylation

S-Alkylation [2-(ethy|thio)-6-methyl-4(1H)-pyrimidinone)

[Ethylating Agent (e.g., BromoethaneD

Click to download full resolution via product page

Caption: Retrosynthetic approach for the target compound.

Synthetic Protocol: S-Alkylation of 6-Methyl-2-Thiouracil

This protocol is based on established methods for the S-alkylation of thiouracils.

Diagram 2: Synthetic Scheme
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Caption: Synthesis of the target compound via S-alkylation.
Step-by-Step Methodology:

o Preparation of the Thiouracil Salt: To a solution of 6-methyl-2-thiouracil in a suitable
anhydrous solvent (e.g., ethanol or DMF), add one equivalent of a strong base such as
sodium ethoxide or sodium hydride at room temperature. Stir the mixture until the thiouracil
is fully dissolved and the corresponding sodium salt is formed.

o Alkylation Reaction: To the solution of the 6-methyl-2-thiouracil sodium salt, add a slight
excess (1.1 equivalents) of bromoethane. The reaction mixture is then stirred at room
temperature or gently heated (e.g., to 50-60 °C) to facilitate the reaction. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC).

o Work-up and Isolation: Upon completion of the reaction, the solvent is removed under
reduced pressure. The resulting residue is then taken up in water and neutralized with a
dilute acid (e.g., acetic acid or HCI). The precipitated product is collected by filtration.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield the pure 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Spectroscopic and Physicochemical Properties

The structural elucidation and characterization of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- are
confirmed through various spectroscopic techniques.

Table 2: Physicochemical and Spectroscopic Data
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Property

Value/Description

Source

Physical State

White to off-white solid

General observation

Melting Point

Not explicitly reported in
searches, but related
compounds have melting
points in the range of 150-200
°C.

Inferred from related

compounds

Solubility

Expected to be soluble in
common organic solvents like
DMSO and methanol.

General chemical principles

1H NMR

A proton NMR spectrum is
available on SpectraBase,
which would show
characteristic peaks for the
methyl, ethyl, and pyrimidine
ring protons.[2]

SpectraBase[2]

13C NMR

Expected to show distinct
signals for the carbons of the
pyrimidine ring, the methyl
group, and the ethylthio group.

General chemical principles

Mass Spectrometry

The molecular ion peak (M+)
would be expected at m/z =
170.23.

Calculated

Infrared (IR) Spectroscopy

Characteristic peaks would
include C=0 stretching
(around 1650-1700 cm~1), N-H
stretching (around 3100-3300

cm~1), and C-S stretching.

General chemical principles

Applications in Research and Drug Development

Pyrimidine derivatives are a well-established class of compounds with a broad spectrum of

biological activities, making them valuable scaffolds in medicinal chemistry.[3] While specific,
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in-depth studies on 4-Pyrimidinol, 2-(ethylthio)-6-methyl- are not extensively documented in
the readily available literature, its structural motifs suggest potential applications in several
therapeutic areas.

Potential as an Antiviral and Antifungal Agent

The pyrimidine core is a fundamental component of nucleosides, and modifications to this
structure have led to the development of numerous antiviral and anticancer drugs. It has been
suggested that 2-(Ethylthio)-6-methylpyrimidin-4-ol could be a potential active pharmaceutical
ingredient for the development of antiviral and antifungal medications.[1]

Scaffold for Anticonvulsant Agents

Research into related 2-thio-6-methylpyrimidin-4(3H)-one derivatives has revealed promising
anticonvulsant activity.[4] This suggests that the 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone
scaffold could serve as a starting point for the design and synthesis of novel central nervous
system agents.

Use in the Agricultural Industry

There is a potential for 2-(Ethylthio)-6-methylpyrimidin-4-ol to be utilized as a pesticide or
herbicide in the agricultural sector.[1] The biological activity of pyrimidine derivatives is not
limited to human medicine and extends to applications in crop protection.

Diagram 3: Potential Application Workflow

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1436523/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-pyrimidinol-2-ethylthio-6-methyl
https://www.bldpharm.com/products/3019-18-9.html
https://pharmacia.pensoft.net/article/38137/
https://www.bldpharm.com/products/3019-18-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

@—Pyrimidinol, 2—(ethylthio)—6—methyl)

/ v \

Q—\ntiviral/Antifungal Drug Discover)a (CNS Agent Development (e.g., AnticonvulsantsD @grochemical Research (Pesticides/Herbicide@

Lead Optimization

\i
Qn vivo/In vitro Screening)

Click to download full resolution via product page

Caption: Potential research and development pathways.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 4-
Pyrimidinol, 2-(ethylthio)-6-methyl-. Researchers should consult the Safety Data Sheet
(SDS) provided by the supplier for detailed information on hazards, handling, storage, and
disposal. Standard laboratory personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be worn at all times.

Conclusion

4-Pyrimidinol, 2-(ethylthio)-6-methyl- is a commercially available pyrimidine derivative with a
straightforward synthetic route. Its structural features suggest potential for exploration in
various fields, particularly in medicinal chemistry and agrochemical research. This guide
provides a foundational understanding of this compound, intended to facilitate its use in further
scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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